Cas no 1353962-99-8 ({2-[(2-Chloro-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester)

• Product Name: {2-[(2-Chloro-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester
• CAS No: 1353962-99-8
• MF: C₁₄H₂₅ClN₂O₃
• MW: 304.812903165817
• CID: 2160755
• Update Time: 2025-05-21

{2-[(2-Chloro-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• {2-[(2-Chloro-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester
• tert-Butyl (2-(2-chloro-N-methylacetamido)cyclohexyl)carbamate
• AM93259
• {2-[(2-Chloroacetyl)methylamino]cyclohexyl}carbamic acid tert-butyl ester

• Inchi： 1S/C14H25ClN2O3/c1-14(2,3)20-13(19)16-10-7-5-6-8-11(10)17(4)12(18)9-15/h10-11H,5-9H2,1-4H3,(H,16,19)
• InChI Key： RKNBZFQJIMKSEG-UHFFFAOYSA-N
• SMILES： ClCC(N(C)C1CCCCC1NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 355
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on {2-[(2-Chloro-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester

Compound CAS No. 1353962-99-8: {2-[(2-Chloro-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester

The compound {2-[(2-Chloro-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester, identified by the CAS number 1353962-99-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclohexyl ring substituted with a (2-chloro-acetyl)-methyl-amino group and a tert-butyl ester moiety. The combination of these functional groups makes it a versatile building block for further chemical modifications and reactions.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the chloro-acetyl group introduces a degree of electrophilic character, which can be exploited in nucleophilic substitution reactions. Meanwhile, the tert-butyl ester group provides stability and ease of handling during synthesis. These features make this compound an attractive candidate for use in medicinal chemistry, particularly in the design of bioactive molecules with specific pharmacological properties.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of more complex molecules. For instance, the cyclohexyl ring serves as a rigid scaffold that can be functionalized to introduce additional substituents, thereby enhancing the molecule's bioactivity or improving its pharmacokinetic profile. The methyl-amino group further contributes to the molecule's versatility by acting as a site for potential hydrogen bonding interactions, which are critical in many biological processes.

Moreover, the tert-butyl ester group plays a crucial role in protecting the carbamic acid functionality during synthesis. This protection strategy is widely employed in organic synthesis to prevent unwanted side reactions and to maintain the integrity of sensitive functional groups. Once the desired transformations are complete, the tert-butyl ester can be selectively removed under specific conditions to regenerate the free carbamic acid.

In terms of applications, this compound has shown promise in various fields, including agrochemicals and materials science. Its ability to undergo a wide range of chemical transformations makes it a valuable starting material for synthesizing pesticides, herbicides, and other agrochemical agents. Additionally, its structural features make it suitable for use in polymer chemistry, where it can serve as a monomer or crosslinking agent in the production of advanced materials.

Recent advancements in green chemistry have also brought attention to this compound as a potential candidate for environmentally friendly synthetic routes. By optimizing reaction conditions and employing catalytic systems, researchers have demonstrated that this compound can be synthesized with high efficiency and minimal environmental impact. Such approaches not only reduce costs but also align with global efforts to promote sustainable chemical practices.

In conclusion, {2-[(2-Chloro-acetyl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester (CAS No. 1353962-99-8) is a multifaceted organic compound with broad applications across various industries. Its unique structure and functional groups make it an invaluable tool in modern organic synthesis, offering researchers unparalleled opportunities for innovation and discovery.